Cas no 41807-37-8 ((-)-Ethotoin)
(-)-Ethotoin structure
Product Name:(-)-Ethotoin
CAS No:41807-37-8
MF:C11H12N2O2
MW:204.225182533264
CID:927390
PubChem ID:12309784
Update Time:2025-04-19
(-)-Ethotoin Chemical and Physical Properties
Names and Identifiers
-
- (-)-Ethotoin
- (R)-Ethotoin
- PD132746
- NS00099351
- Q27127212
- UNII-6026V958QL
- Ethotoin, (R)-
- BIDD:PXR0124
- 6026V958QL
- (5R)-3-ethyl-5-phenylhydantoin
- CHEBI:60359
- 2,4-Imidazolidinedione, 3-ethyl-5-phenyl-, (5R)-
- 41807-37-8
- (5R)-3-ethyl-5-phenylimidazolidine-2,4-dione
- DTXSID60487217
- (R)-(-)-ethotoin
-
- Inchi: 1S/C11H12N2O2/c1-2-13-10(14)9(12-11(13)15)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,15)/t9-/m1/s1
- InChI Key: SZQIFWWUIBRPBZ-SECBINFHSA-N
- SMILES: O=C1[C@@H](C2C=CC=CC=2)NC(N1CC)=O
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.4Ų
(-)-Ethotoin Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
41807-37-8 ((-)-Ethotoin) Related Products
- 86-35-1(Ethotoin)
- 69489-37-8(5-(4-methylphenyl)imidazolidine-2,4-dione)
- 89-24-7(5-Phenylhydantoin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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